Cas no 1231-96-5 (9,11-Dehydro Ethynyl Estradiol)
9,11-Dehydro Ethynyl Estradiol Chemical and Physical Properties
Names and Identifiers
-
- 9,11-Dehydro Ethynyl Estradiol
- 3,17β-dihydroxy-19-norpregna-1,3,5(10),9(11)-tetraene-20-yne
- Ethinylestradiol
- 19-NOR-17A-PREGNA-1,3,5(10),9(11)-TETRAEN-20-YNE-3,17-DIOL
- 9,11-DEHYDRO ETHYLNYL ESTRADIOL (IMPURITY B)
- DELTA-9(11)-ETHYNYLESTRADIOL
- 19-Nor-17α-pregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol
- 9,11-Dehydroethinylestradiol
- Ethinylestradiol Imp. B (19-Nor-17α-pregna- 1,3,5(10),9(11)-tetraen-20-yne-3,17-diol) (9,11-Didehydroethinylestradiol)
- 9,11-DehydroEthynylEstradiol
- Q27251676
- 19-Nor-17alpha-pregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol (9,11-Didehydroethinylestradiol)
- SCHEMBL22821472
- ETHINYLESTRADIOL IMPURITY B [EP IMPURITY]
- 19-Nor-17alpha-pregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol; Ethinylestradiol Imp. B (EP); 9,11-Didehydroethinylestradiol; Ethinyl Estradiol Related Compound B; Ethinylestradiol Impurity B
- 1521KR33D3
- 19-Norpregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol, (17alpha)-
- 9,11-Dehydro ethynylestradiol
- Ethinylestradiol specified impurity B [EP]
- 19-NORPREGNA-1,3,5(10),9(11)-TETRAEN-20-YNE-3,17-DIOL, (17.ALPHA.)-
- UNII-1521KR33D3
- AKOS027326660
- 19-Nor-17alpha-pregna-1,3,5(10),9(11)-tetraen-20-yne-3,17-diol
- (1R,3aS,3bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
- 1231-96-5
- .DELTA.9,11- ETHINYL ESTRADIOL
- 19-NOR-17.ALPHA.-PREGNA-1,3,5(10),9(11)-TETRAEN-20-YNE-3,17-DIOL
- (8S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
- Ethinylestradiol impurity B [EP]
- delta9,11- Ethinyl estradiol
-
- Inchi: 1S/C20H22O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7-8,12,17-18,21-22H,4,6,9-11H2,2H3/t17-,18+,19+,20+/m1/s1
- InChI Key: DUZHXWCAIBMQPI-FYQPLNBISA-N
- SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C=CC=4C3=CC[C@@]21C)O
Computed Properties
- Exact Mass: 294.16200
- Monoisotopic Mass: 294.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 3.52230
9,11-Dehydro Ethynyl Estradiol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
9,11-Dehydro Ethynyl Estradiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D229610-5mg |
9,11-Dehydro Ethynyl Estradiol |
1231-96-5 | 5mg |
$ 178.00 | 2023-04-17 | ||
| TRC | D229610-10mg |
9,11-Dehydro Ethynyl Estradiol |
1231-96-5 | 10mg |
$ 224.00 | 2023-04-17 | ||
| TRC | D229610-25mg |
9,11-Dehydro Ethynyl Estradiol |
1231-96-5 | 25mg |
$ 577.00 | 2023-09-08 | ||
| TRC | D229610-50mg |
9,11-Dehydro Ethynyl Estradiol |
1231-96-5 | 50mg |
$ 1081.00 | 2023-09-08 | ||
| TRC | D229610-100mg |
9,11-Dehydro Ethynyl Estradiol |
1231-96-5 | 100mg |
$ 1714.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391276-10 mg |
9,11-Dehydro Ethynyl Estradiol, |
1231-96-5 | 10mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391276-10mg |
9,11-Dehydro Ethynyl Estradiol, |
1231-96-5 | 10mg |
¥2708.00 | 2023-09-05 | ||
| A2B Chem LLC | AE38065-100mg |
9,11-Dehydro ethynyl estradiol |
1231-96-5 | 100mg |
$987.00 | 2024-04-20 | ||
| A2B Chem LLC | AE38065-1g |
9,11-Dehydro ethynyl estradiol |
1231-96-5 | 1g |
$2398.00 | 2024-04-20 |
9,11-Dehydro Ethynyl Estradiol Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 9,11-Dehydro Ethynyl Estradiol
9,11-Dehydro Ethynyl Estradiol (CAS No. 1231-96-5): A Comprehensive Overview
9,11-Dehydro Ethynyl Estradiol, also known by its CAS registry number 1231-96-5, is a synthetic steroid compound that has garnered significant attention in the field of endocrinology and drug development. This compound is a derivative of ethynyl estradiol, a well-known synthetic estrogen, but with a unique structural modification that introduces a dehydro group at the 9 and 11 positions of the steroid nucleus. This modification alters its pharmacokinetic properties and biological activity, making it a subject of interest for researchers exploring novel hormonal therapies.
The structural uniqueness of 9,11-Dehydro Ethynyl Estradiol lies in its ability to mimic the effects of endogenous estrogens while potentially offering improved pharmacokinetic profiles. Recent studies have highlighted its potential as a candidate for long-acting contraceptive formulations, where sustained release and efficacy are critical. The compound's ability to maintain estrogenic activity while reducing systemic exposure has been a focal point in preclinical research.
One of the most promising applications of 9,11-Dehydro Ethynyl Estradiol is in the development of implantable contraceptives. Traditional contraceptive methods often face challenges related to patient adherence and side effects. By leveraging the extended release properties of this compound, researchers aim to create devices that provide reliable contraception for several years with minimal intervention. Early preclinical trials have demonstrated favorable results, with sustained hormone levels achieved without significant adverse effects.
In addition to its contraceptive potential, 9,11-Dehydro Ethynyl Estradiol has shown promise in addressing conditions related to estrogen deficiency, such as postmenopausal osteoporosis and hot flashes. Its modified structure may allow for targeted delivery to specific tissues, reducing systemic side effects commonly associated with traditional estrogen therapies. This selective action could pave the way for more personalized treatment options in hormone replacement therapy (HRT).
The synthesis of 9,11-Dehydro Ethynyl Estradiol involves advanced organic chemistry techniques, including stereo-selective synthesis and functional group transformations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. These advancements have not only facilitated preclinical studies but also brought the compound closer to clinical trials.
Recent advancements in computational modeling have further enhanced our understanding of 9,11-Dehydro Ethynyl Estradiol's molecular interactions. By using molecular docking studies and pharmacokinetic modeling, scientists can predict how this compound interacts with estrogen receptors and other cellular components. These insights are invaluable for fine-tuning its therapeutic profile and minimizing off-target effects.
Despite its potential benefits, the development of 9,11-Dehydro Ethynyl Estradiol is not without challenges. Regulatory hurdles, including stringent safety requirements and lengthy approval processes, must be navigated before this compound can be widely adopted. Additionally, further research is needed to fully understand its long-term safety profile and efficacy across diverse patient populations.
In conclusion, 9,11-Dehydro Ethynyl Estradiol (CAS No. 1231-96-5) represents a significant advancement in steroid drug development. Its unique structure and promising pharmacokinetic properties make it a strong candidate for innovative therapeutic applications in contraception and hormone replacement therapy. As research continues to unfold, this compound has the potential to revolutionize how we approach hormonal health management in the future.
1231-96-5 (9,11-Dehydro Ethynyl Estradiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)